Cas no 95312-27-9 (Methyl 5-(bromomethyl)isoxazole-3-carboxylate)

Methyl 5-(bromomethyl)isoxazole-3-carboxylate structure

95312-27-9 structure

Product Name:Methyl 5-(bromomethyl)isoxazole-3-carboxylate

CAS No:95312-27-9

MF:C₆H₆BrNO₃

MW:220.02074098587

MDL:MFCD11975679

CID:837909

PubChem ID:13371027

Update Time:2024-10-25

Methyl 5-(bromomethyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolecarboxylic acid, 5-(bromomethyl)-, methyl ester
- methyl 5-(bromomethyl)isoxazole-3-carboxylate
- Methyl 5-bromomethylisoxazole-3-carboxylate
- 95312-27-9
- DB-320015
- AKOS026726768
- CS-W000435
- VDA31227
- methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate
- METHYL5-(BROMOMETHYL)ISOXAZOLE-3-CARBOXYLATE
- EN300-54804
- SCHEMBL5243287
- Methyl 5-(bromomethyl)isoxazole-3-carboxylate
- MDL： MFCD11975679
- Inchi： 1S/C6H6BrNO3/c1-10-6(9)5-2-4(3-7)11-8-5/h2H,3H2,1H3
- InChI Key： ARDHGTWSZBQZMX-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(CBr)ON=1)OC

Computed Properties

Exact Mass: 218.95311g/mol
Monoisotopic Mass: 218.95311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.9±0.1 g/cm3
Boiling Point: 364.7±45.0 °C at 760 mmHg
Flash Point: 174.3±28.7 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-(bromomethyl)isoxazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5-(bromomethyl)isoxazole-3-carboxylate Pricemore >>

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TRC	M297018-10mg	Methyl 5-(bromomethyl)isoxazole-3-carboxylate	95312-27-9		10mg	$ 50.00	2022-06-04
TRC	M297018-50mg	Methyl 5-(bromomethyl)isoxazole-3-carboxylate	95312-27-9		50mg	$ 210.00	2022-06-04
TRC	M297018-100mg	Methyl 5-(bromomethyl)isoxazole-3-carboxylate	95312-27-9		100mg	$ 295.00	2022-06-04
eNovation Chemicals LLC	D551414-5g	METHYL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE	95312-27-9	95%	5g	$1180	2024-08-03
eNovation Chemicals LLC	D551414-10g	METHYL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE	95312-27-9	95%	10g	$1850	2024-08-03
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Enamine	EN300-54804-0.05g	methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate	95312-27-9	95%	0.05g	$180.0	2023-02-10
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Methyl 5-(bromomethyl)isoxazole-3-carboxylate Production Method

Production Method 1

19788-35-3

95312-27-9

Reaction Conditions

1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; 12 h, 80 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

: Hydroxyl purine compounds as PDE2 or TNF-α inhibitors and their preparation, pharmaceutical compositions and use in the treatment of psoriatic arthritis

, China, , ,

Production Method 2

19788-35-3

95312-27-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 24 h, 80 °C

Reference

: Preparation of substituted nitrogen heterocycles as RIPK1 inhibitors useful in treatment of RIPK1-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 3

19788-35-3

95312-27-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; rt; overnight, 80 °C

Reference

: Preparation of peptide epoxides and peptide aziridines as enzyme inhibitors, especially N-terminal nucleophile hydrolase inhibitors, for treating diseases

, World Intellectual Property Organization, , ,

Production Method 4

95312-27-9

Reaction Conditions

Reference

: Preparation of quinazolinone derivatives as B-Raf inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

19788-35-3

95312-27-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 4 h, heated

Reference

: Aryl chain analogs of the biotin vitamers as potential herbicides. Part 3

Ashkenazi, Tali; Pinkert, Dalia; Nudelman, Ayelet; Widberg, Ayala; Wexler, Barry; et al, Pest Management Science, 2007, 63(10), 974-1001

Production Method 6

19788-35-3

95312-27-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ; overnight, reflux

Reference

: Preparation of Epoxy-ketone peptides as proteasome inhibitors and antitumor agents

, World Intellectual Property Organization, , ,

Production Method 7

19788-35-3

95312-27-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; rt; overnight, 80 °C; cooled

Reference

: Compounds for enzyme inhibition

, United States, , ,

Production Method 8

95312-12-2

95312-27-9

Reaction Conditions

Reference

: 4-Hydroxy-N-[5-[(substituted hetero)methyl]-3-isoxazolyl]-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide and 4-hydroxy-2-alkyl-N-[5-[(substituted hetero)methyl]-3-isoxazolyl]-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide

, European Patent Organization, , ,

Production Method 9

95312-27-9

Reaction Conditions

Reference

: Medical use of hydroxyl purine compound

, World Intellectual Property Organization, , ,

Production Method 10

95312-27-9

Reaction Conditions

Reference

: Synthesis of garugamblin-1

Vermes, Borbala; Keseru, Gyorgy M.; Mezey-Vandor, Gabriella; Nogradi, Mihaly; Toth, Gabor, Tetrahedron, 1993, 49(22), 4893-900